N-(2,6-Dimethylphenyl)-2-(2-thienyl)-4-quinolinecarboxamide
N-(2,6-Dimethylphenyl)-2-(2-thienyl)-4-quinolinecarboxamide
Brand Name:
Vulcanchem
CAS No.:
489463-99-2
VCID:
VC0436758
InChI:
InChI=1S/C22H18N2OS/c1-14-7-5-8-15(2)21(14)24-22(25)17-13-19(20-11-6-12-26-20)23-18-10-4-3-9-16(17)18/h3-13H,1-2H3,(H,24,25)
SMILES:
CC1=C(C(=CC=C1)C)NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CS4
Molecular Formula:
C22H18N2OS
Molecular Weight:
358.5g/mol
N-(2,6-Dimethylphenyl)-2-(2-thienyl)-4-quinolinecarboxamide
CAS No.: 489463-99-2
Main Products
VCID: VC0436758
Molecular Formula: C22H18N2OS
Molecular Weight: 358.5g/mol
| CAS No. | 489463-99-2 |
|---|---|
| Product Name | N-(2,6-Dimethylphenyl)-2-(2-thienyl)-4-quinolinecarboxamide |
| Molecular Formula | C22H18N2OS |
| Molecular Weight | 358.5g/mol |
| IUPAC Name | N-(2,6-dimethylphenyl)-2-thiophen-2-ylquinoline-4-carboxamide |
| Standard InChI | InChI=1S/C22H18N2OS/c1-14-7-5-8-15(2)21(14)24-22(25)17-13-19(20-11-6-12-26-20)23-18-10-4-3-9-16(17)18/h3-13H,1-2H3,(H,24,25) |
| Standard InChIKey | ORWZMXYADWEVPV-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=CC=C1)C)NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CS4 |
| Canonical SMILES | CC1=C(C(=CC=C1)C)NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CS4 |
| PubChem Compound | 1218248 |
| Last Modified | Nov 11 2021 |
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